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Compound of Interest

Compound Name: 4-Iodo-3,5-dimethylaniline

Cat. No.: B055768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data

and a proposed synthetic route for 4-Iodo-3,5-dimethylaniline (CAS No. 117832-15-2). Due to

the limited availability of direct experimental spectroscopic data for this specific compound in

the searched literature, this guide presents data from closely related analogs to offer valuable

insights for characterization. Additionally, a detailed, plausible experimental protocol for its

synthesis is provided, based on established chemical literature for similar transformations.

Compound Identification
Property Value Source

Chemical Name 4-Iodo-3,5-dimethylaniline ChemScene[1]

Synonym 3,5-Dimethyl-4-iodoaniline ChemScene[1]

CAS Number 117832-15-2 ChemScene[1]

Molecular Formula C₈H₁₀IN ChemScene[1]

Molecular Weight 247.08 g/mol ChemScene[1]

Spectroscopic Data of Analogous Compounds
While experimental spectra for 4-Iodo-3,5-dimethylaniline were not found, the following tables

summarize spectroscopic data for structurally similar iodo-anlines, which can serve as a
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reference for spectral interpretation.

¹H NMR Data of Iodoaniline Analogs (CDCl₃)
Compound Chemical Shift (δ, ppm) and Multiplicity

4-Iodo-N-methylaniline
7.44 (d, J = 8.8 Hz, 2H), 6.39 (d, J = 8.8 Hz,

2H), 3.52 (s, 1H), 2.80 (s, 3H)

3-Iodo-N-methylaniline
7.07 (d, J = 6.9 Hz, 1H), 7.01 – 6.88 (m, 2H),

6.63 – 6.55 (m, 1H), 3.75 (s, 1H), 2.82 (s, 3H)

2-Bromo-N,4-dimethylaniline
7.30 (t, J = 4.1 Hz, 1H), 7.08 – 7.03 (m, 1H),

6.61 – 6.56 (m, 1H), 2.91 (s, 3H), 2.27 (s, 3H)

¹³C NMR Data of Iodoaniline Analogs (CDCl₃)
Compound Chemical Shift (δ, ppm)

4-Iodo-N-methylaniline 148.92, 137.76, 129.30, 114.74, 30.67

3-Iodo-N-methylaniline
150.41, 130.58, 125.88, 120.69, 111.77, 95.31,

30.44

2-Bromo-N,4-dimethylaniline
143.67, 132.53, 128.93, 127.02, 110.65, 109.41,

30.73, 19.89

Mass Spectrometry Data of Iodoaniline Analogs
Compound m/z (calculated)

4-Iodo-N-methylaniline 232.97 (232.99)

3-Iodo-N-methylaniline 232.97 (233.03)

4-Iodo-N,N-dimethylaniline 247, 246, 119

Proposed Synthesis and Experimental Protocols
The following section details a proposed synthetic route for 4-Iodo-3,5-dimethylaniline, based

on a common method for the iodination of substituted anilines.
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Proposed Synthesis of 4-Iodo-3,5-dimethylaniline
A plausible and efficient method for the synthesis of 4-Iodo-3,5-dimethylaniline is the direct

iodination of 3,5-dimethylaniline using iodine monochloride (ICl) or a combination of an iodine

source and an oxidizing agent. The methyl groups at positions 3 and 5 direct the electrophilic

iodine to the sterically accessible and electronically enriched position 4.

Proposed Synthesis of 4-Iodo-3,5-dimethylaniline

3,5-Dimethylaniline

Electrophilic Iodination

Iodine Monochloride (ICl)
or

Iodine (I2) + Oxidant

Aqueous Workup &
Extraction

e.g., Acetic Acid, Dichloromethane

Column Chromatography
or

Recrystallization

4-Iodo-3,5-dimethylaniline

Click to download full resolution via product page

A proposed workflow for the synthesis of 4-Iodo-3,5-dimethylaniline.
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Detailed Experimental Protocol (Proposed)
Materials:

3,5-Dimethylaniline

Iodine monochloride (1M solution in dichloromethane) or Iodine and Silver(I) sulfate

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium thiosulfate solution

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

To a stirred solution of 3,5-dimethylaniline (1.0 eq) in anhydrous dichloromethane at 0 °C

under an inert atmosphere, add a solution of iodine monochloride (1.05 eq) in

dichloromethane dropwise over 30 minutes.

Allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of a saturated aqueous solution

of sodium thiosulfate.

Separate the organic layer, and wash successively with saturated aqueous sodium

bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.
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Purify the crude product by flash column chromatography on silica gel, eluting with a

gradient of hexanes and ethyl acetate to afford the pure 4-Iodo-3,5-dimethylaniline.

General Protocols for Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra would be recorded on a 400 or 500 MHz spectrometer.

The sample would be dissolved in deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

¹H NMR data would be reported as chemical shift (δ) in ppm relative to TMS, with multiplicity

(s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet), coupling constants (J) in Hertz

(Hz), and integration.

¹³C NMR data would be reported as chemical shifts (δ) in ppm relative to the solvent

resonance.

Infrared (IR) Spectroscopy:

The IR spectrum would be recorded on an FTIR spectrometer.

The sample could be analyzed as a thin film on a salt plate (if an oil) or as a KBr pellet (if a

solid).

Characteristic absorption frequencies would be reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS):

Mass spectra would be obtained using a Gas Chromatography-Mass Spectrometry (GC-MS)

system with an electron ionization (EI) source.

The sample, dissolved in a volatile solvent like dichloromethane or ethyl acetate, would be

injected into the GC.

The mass-to-charge ratio (m/z) of the molecular ion and major fragment ions would be

reported.
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Conclusion
This technical guide provides a consolidated source of information for researchers interested in

4-Iodo-3,5-dimethylaniline. While direct experimental spectroscopic data remains elusive in

the surveyed literature, the provided data for analogous compounds offers a solid foundation

for the characterization of this molecule. The proposed synthetic protocol, based on well-

established methodologies, presents a reliable starting point for its preparation in a laboratory

setting. Further experimental work is necessary to fully characterize 4-Iodo-3,5-
dimethylaniline and confirm the presented hypotheses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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